Cas no 2228345-57-9 (tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate)

• Product Name: tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate
• CAS No: 2228345-57-9
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5999027
• PubChem ID: 165621254
• Update Time: 2025-10-29

tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate
• 2228345-57-9
• EN300-1900775

• Inchi： 1S/C13H16FNO2/c1-5-9-6-7-10(8-11(9)14)15-12(16)17-13(2,3)4/h5-8H,1H2,2-4H3,(H,15,16)
• InChI Key： WCRLPDPGESDCRZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C)C=CC(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate

tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate: A Comprehensive Overview

The compound with CAS No. 2228345-57-9, known as tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines a tert-butyl group with a fluorophenyl moiety and an ethenyl substituent. The tert-butyl group provides steric bulk, while the fluorophenyl ring introduces electronic and structural diversity, making this compound versatile for various applications.

Recent studies have highlighted the potential of tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers, where its ethenyl group facilitates polymerization reactions. The incorporation of this compound into polymer frameworks has been shown to enhance mechanical properties such as tensile strength and flexibility, making it a valuable component in the production of lightweight materials for aerospace and automotive industries.

In the pharmaceutical sector, tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with bioactive molecules has been leveraged in the design of targeted drug delivery systems. Recent findings suggest that this compound can enhance the bioavailability of certain drugs by protecting them from enzymatic degradation during transit through biological systems.

The synthesis of tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the fluorine atom at the meta position is achieved through electrophilic substitution reactions, followed by the installation of the ethenyl group via alkylation or coupling reactions. The final step involves the formation of the carbamate linkage using tert-butanol as a reagent under controlled conditions.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions. Researchers have demonstrated that the ethenyl group can undergo [2+2] cycloaddition reactions with dienes or other suitable partners, enabling the construction of complex molecular architectures. This property has opened new avenues for its use in supramolecular chemistry and nanotechnology applications.

From an environmental perspective, tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This characteristic makes it an attractive candidate for sustainable chemical processes.

In conclusion, tert-butyl N-(4-ethenyl-3-fluorophenyl)carbamate (CAS No. 2228345-57-9) stands out as a multifaceted compound with applications spanning materials science, pharmaceuticals, and green chemistry. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as a key player in modern chemical synthesis.